3-(3-Iodophenyl)-5-methyl-1,2,4-oxadiazole

• Molecular Formula: C9H7IN2O
• Molecular Weight: 286.07 g/mol
• IUPAC Name: 3-(3-iodophenyl)-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C9H7IN2O/c1-6-11-9(12-13-6)7-3-2-4-8(10)5-7/h2-5H,1H3
• InChI Key: RRONEQPFDFHRNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC(=CC=C2)I

Description

3-(3-Iodophenyl)-5-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H7IN2O and its molecular weight is 286.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N′-Hydroxy-3-iodobenzamidine (1.80 g, 6.87 mmol) obtained in Step 1 was dissolved in pyridine (14 mL), and the mixture was stirred at room temperature for 1 hour after adding acetyl chloride (0.551 mL, 6.87 mmol). The mixture was cooled to room temperature after further stirring at 90° C. for 4 hours. After diluting the mixture with ethyl acetate, the organic layer was washed with 1 mol/L hydrochloric acid and saturated brine, and dried over anhydrous magnesium sulfate. The residue obtained upon concentration under reduced pressure was then purified by silica gel column chromatography to give 3-(3-iodophenyl)-5-methyl-1,2,4-oxadiazole (756 mg, 39%).